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Compound of Interest

Compound Name: GW791343 dihydrochloride

Cat. No.: B529643

Audience: Researchers, scientists, and drug development professionals.

Introduction

GW791343 is a potent and species-specific allosteric modulator of the P2X7 receptor. It acts as
a negative allosteric modulator of the human P2X7 receptor and a positive allosteric modulator
of the rat P2X7 receptor.[1][2] Accurate preparation of a stock solution is the first critical step for
in vitro and in vivo experiments. These application notes provide a detailed protocol for the
preparation, storage, and handling of GW791343 dihydrochloride stock solutions to ensure
experimental reproducibility and integrity of the compound.

Chemical Properties and Data

A summary of the essential quantitative data for GW791343 dihydrochloride is provided in the
table below. Note that the molecular weight may be cited for the dihydrochloride or
trinydrochloride salt; it is crucial to use the value provided on the manufacturer's certificate of
analysis for accurate molarity calculations.
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Property

Value Source

Molecular Formula

C20H26CI2F2N40 3]

Molecular Weight

483.81 g/mol (trinydrochloride)  [1][4]

447.35 g/mol (dihydrochloride)

[5]

Solubility (Water) up to 100 mM [1]
Solubility (DMSO) > 2 mg/mL [6]
Appearance White to off-white solid [5]
Storage (Solid) -20°C, desiccated [2]

Storage (Solution)

-20°C for up to 1 month, -80°C 6]
for up to 6 months

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GW791343
dihydrochloride in dimethyl sulfoxide (DMSO).

3.1. Materials

» GW791343 dihydrochloride powder

¢ Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Pipettes and sterile filter tips

e \ortex mixer

e Optional: Sonicator
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3.2. Procedure
e Pre-analysis and Calculation:

o Before opening, bring the vial of GW7913443 dihydrochloride to room temperature to
prevent condensation.

o Calculate the mass of GW791343 dihydrochloride required to make the desired volume
and concentration of the stock solution. The formula to use is: Mass (mg) = Desired
Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

o Example Calculation for 1 mL of a 10 mM stock solution (using MW = 483.81 g/mol ):
Mass (mg) = 10 mM x 1 mL x 483.81 g/mol = 4.8381 mg

e Weighing the Compound:

o Carefully weigh the calculated amount of GW791343 dihydrochloride powder using a
calibrated analytical balance in a fume hood or on a weighing paper.

o Transfer the weighed powder to a sterile microcentrifuge tube or vial.
 Dissolution:

o Add the calculated volume of DMSO to the tube containing the GW791343
dihydrochloride powder.

o Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the solid has dissolved. If precipitation is
observed, gentle warming in a water bath or sonication can be used to aid dissolution.[6]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes.[2][6]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[6] Ensure the vials are tightly sealed.
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Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for stock solution preparation and a
conceptual representation of GW791343's mechanism of action.

Stock Solution Preparation Workflow

Calculate Mass of GW791343

ass value

Weigh Compound

Add DMSO

Suspension

Vortex/Sonicate to Dissolve

lear Solution

Store at -20°C or -80°C

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b529643?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b529643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Workflow for GW791343 Dihydrochloride Stock Solution Preparation.

Conceptual Signaling Pathway of GW791343
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Click to download full resolution via product page
Caption: Mechanism of Action of GW791343 as a P2X7R Allosteric Modulator.
Safety Precautions
¢ GW791343 dihydrochloride is for research use only.

+ Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety
glasses, when handling the compound.

+ Handle the powder in a fume hood to avoid inhalation.

+ Consult the Material Safety Data Sheet (MSDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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gw791343-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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